Desisobutyryl Ciclesonide
Desisobutyryl Ciclesonide
Brand Name:
Vulcanchem
CAS No.:
161115-59-9
VCID:
VC0192742
InChI:
InChI=1S/C28H38O6/c1-26-11-10-18(30)12-17(26)8-9-19-20-13-23-28(22(32)15-29,27(20,2)14-21(31)24(19)26)34-25(33-23)16-6-4-3-5-7-16/h10-12,16,19-21,23-25,29,31H,3-9,13-15H2,1-2H3/t19-,20-,21-,23+,24+,25+,26-,27-,28+/m0/s1
SMILES:
CC12CC(C3C(C1CC4C2(OC(O4)C5CCCCC5)C(=O)CO)CCC6=CC(=O)C=CC36C)O
Molecular Formula:
C28H38O6
Molecular Weight:
470.6 g/mol
Desisobutyryl Ciclesonide
CAS No.: 161115-59-9
VCID: VC0192742
Molecular Formula: C28H38O6
Molecular Weight: 470.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 161115-59-9 |
|---|---|
| Product Name | Desisobutyryl Ciclesonide |
| Molecular Formula | C28H38O6 |
| Molecular Weight | 470.6 g/mol |
| IUPAC Name | (1S,2S,4R,6R,8S,9S,11S,12S,13R)-6-cyclohexyl-11-hydroxy-8-(2-hydroxyacetyl)-9,13-dimethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one |
| Standard InChI | InChI=1S/C28H38O6/c1-26-11-10-18(30)12-17(26)8-9-19-20-13-23-28(22(32)15-29,27(20,2)14-21(31)24(19)26)34-25(33-23)16-6-4-3-5-7-16/h10-12,16,19-21,23-25,29,31H,3-9,13-15H2,1-2H3/t19-,20-,21-,23+,24+,25+,26-,27-,28+/m0/s1 |
| Standard InChIKey | OXPLANUPKBHPMS-ZXBNPROVSA-N |
| SMILES | CC12CC(C3C(C1CC4C2(OC(O4)C5CCCCC5)C(=O)CO)CCC6=CC(=O)C=CC36C)O |
| Canonical SMILES | CC12CC(C3C(C1CC4C2(OC(O4)C5CCCCC5)C(=O)CO)CCC6=CC(=O)C=CC36C)O |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | (11β,16α)-16,17-[[(R)-Cyclohexylmethylene]bis(oxy)]-11,21-dihydroxypregna-1,4-diene-3,20-dione; CIC-AP; Ciclesonide active principle |
| PubChem Compound | 6918281 |
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume